Cas no 138-53-4 (Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-)

• Product Name: Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-
• CAS No: 138-53-4
• MF: C₁₄H₁₇NO₆
• MW: 295.287884473801
• CID: 156237
• PubChem ID: 120639
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(b-D-glucopyranosyloxy)-
• 2-phenyl-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyacetonitrile
• prunasin
• (2R)-(beta-D-glucopyranosyloxy)(phenyl)ethanenitrile
• (beta-D-glucopyranosyloxy)(phenyl)acetonitrile
• mandelonitrile glucoside
• PRULAURASIN
• UNII-4J1L0618WK
• Benzeneacetonitrile, alpha-(beta-D-glucopyranosyloxy)-
• NCGC00168992-02
• SCHEMBL440675
• AKOS040752923
• mandelonitrile beta-D-glucoside
• alpha-Cyanobenzyl beta-D-glucopyranoside
• BRD-A06421966-001-01-9
• BENZENEACETONITRILE, .ALPHA.-(.BETA.-D-GLUCOPYRANOSYLOXY)-
• 2-phenyl-2-{[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}acetonitrile
• alpha-(beta-D-Glucopyranosyloxy)benzeneacetonitrile
• NCGC00168992-01
• (DL)-Prunasin
• 138-53-4
• Q27893921
• .ALPHA.-CYANOBENZYL .BETA.-D-GLUCOPYRANOSIDE
• mandelonitrile beta-D-glucopyranoside
• D,L-Mandelonitrile-beta-D-glucoside
• MANDELONITRILE GLUCOSIDE [MI]
• MEGxp0_000351
• alpha-(beta-D-Glucopyranosyloxy)-Benzeneacetonitrile
• MANDELONITRILE GLUCOSIDE DL-FORM
• MANDELONITRILE GLUCOSIDE DL-FORM [MI]
• Benzeneacetonitrile, alpha-(beta-D-glucopyranosyloxy)- (9CI)
• DTXSID801020158
• 4J1L0618WK
• CHEBI:25150
• ACon1_000529
• MANDELONITRILE .BETA.-D-GLUCOPYRANOSIDE
• MANDELONITRILE GLUCOSIDE [WHO-DD]

• Inchi： 1S/C14H17NO6/c15-6-9(8-4-2-1-3-5-8)20-14-13(19)12(18)11(17)10(7-16)21-14/h1-5,9-14,16-19H,7H2/t9?,10-,11-,12+,13-,14-/m1/s1
• InChI Key： ZKSZEJFBGODIJW-MXNNCRBYSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 295.106
• Monoisotopic Mass: 295.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.2393 (rough estimate)
• Melting Point: 122°C
• Boiling Point: 436.98°C (rough estimate)
• Flash Point: 272.5°C
• Refractive Index: 1.4365 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds